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Compound of Interest

Compound Name: Fmoc-GABA-OH

Cat. No.: B557236 Get Quote

Essential Safety and Handling Guide for Fmoc-
GABA-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Fmoc-GABA-OH (4-(Fmoc-amino)butyric acid). Adherence to these procedures is essential for

ensuring laboratory safety and maintaining experimental integrity.

Physicochemical and Safety Data
Fmoc-GABA-OH is a combustible, white to colorless powder commonly used in peptide

synthesis. While it is slightly soluble in water, it is sensitive to heat and moisture.[1] Proper

storage and handling are crucial to prevent degradation and ensure researcher safety.
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Property Value

Molecular Formula C₁₉H₁₉NO₄

Molecular Weight 325.36 g/mol

Melting Point 168-174 °C

Appearance Colorless to white powder

Storage Temperature 2-8°C

Solubility Slightly soluble in water[1]

Hazard Codes Xi (Irritant)[2]

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[1]

Precautionary Statements

P261 (Avoid breathing dust), P280 (Wear

protective gloves/eye protection),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)[1]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of Fmoc-GABA-OH in a

laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All handling of solid Fmoc-GABA-OH and its solutions should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust

particles.[3][4]
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Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Fmoc-GABA-OH:[2]

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[3]

Body Protection: A lab coat or chemical-resistant apron.[3]

Respiratory Protection: A NIOSH-approved N95 dust mask or equivalent respirator should

be used when handling the powder outside of a fume hood.

2. Experimental Protocol: General Coupling Procedure

The following is a generalized protocol for the use of Fmoc-GABA-OH in a coupling reaction, a

common application in peptide synthesis.

Reagent Preparation:

Bring the Fmoc-GABA-OH container to room temperature before opening to prevent

moisture condensation.

Weigh the required amount of Fmoc-GABA-OH powder in a chemical fume hood using a

clean, dry weighing boat.

Dissolve the Fmoc-GABA-OH in an appropriate solvent, such as dimethylformamide

(DMF), to the desired concentration.

Coupling Reaction:

In a separate reaction vessel, combine the dissolved Fmoc-GABA-OH with the

appropriate activating agents (e.g., HATU, HOBt) and the resin-bound amino acid or

peptide.

Allow the reaction to proceed for the specified time at the designated temperature, with

gentle agitation.

Monitor the reaction progress using standard analytical techniques (e.g., ninhydrin test).
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Post-Reaction Work-up:

Upon completion, filter the reaction mixture to separate the resin from the solution.

Wash the resin with the appropriate solvents (e.g., DMF, DCM) to remove any unreacted

reagents and byproducts.

Proceed with the next step in the synthesis, such as Fmoc deprotection.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of Fmoc-GABA-OH and associated waste is critical to prevent environmental

contamination and ensure a safe laboratory environment. Fmoc-GABA-OH and its waste

products should be treated as hazardous chemical waste.[3][5]

1. Waste Segregation and Collection

Solid Waste:

Collect unused or expired Fmoc-GABA-OH, contaminated weighing paper, gloves, and

other solid materials in a designated, clearly labeled, and compatible hazardous waste

container.[3]

The container should be made of a material that will not react with the chemical, such as

high-density polyethylene (HDPE).[3]

Liquid Waste:

Collect all liquid waste, including reaction solutions and solvent washes, in a separate,

labeled, and sealed hazardous waste container.

The label should clearly indicate "Hazardous Waste" and list all chemical constituents,

including solvents.[5]

Sharps Waste:
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Any contaminated needles or other sharps should be disposed of in a designated sharps

container for hazardous waste.

2. Storage and Disposal

Storage: Store all hazardous waste containers in a designated, well-ventilated hazardous

waste accumulation area, segregated from incompatible chemicals.[3][5]

Disposal: Arrange for the pickup and disposal of all hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[3] Do not dispose of Fmoc-GABA-OH or its waste down the drain or in

regular trash.[3]

3. Spill and Decontamination Procedures

Spill Response:

In case of a spill, immediately alert others in the vicinity.

Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).

Carefully collect the absorbed material and place it in a labeled hazardous waste

container.

Decontamination:

Decontaminate the spill area with a suitable solvent and then wash with soap and water.

Collect all decontamination materials and dispose of them as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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